Cas no 808768-96-9 (Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)-)
808768-96-9 structure
Product Name:Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)-
CAS No:808768-96-9
MF:C12H16O3
MW:208.253643989563
CID:583554
PubChem ID:46938719
Update Time:2025-04-19
Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)-
- 2-[3-(2-hydroxy-2-methylpropyl)phenyl]acetic acid
- [3-(2-hydroxy-2-methylpropyl)-phenyl]-acetic acid
- SCHEMBL1561003
- [3-(2-hydroxy-2-methylpropyl)phenyl]acetic acid
- DTXSID00677392
- LNMRKNQYHPBGEF-UHFFFAOYSA-N
- 808768-96-9
- [3-(2-hydroxy-2-methyl-propyl)-phenyl]-acetic acid
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- Inchi: 1S/C12H16O3/c1-12(2,15)8-10-5-3-4-9(6-10)7-11(13)14/h3-6,15H,7-8H2,1-2H3,(H,13,14)
- InChI Key: LNMRKNQYHPBGEF-UHFFFAOYSA-N
- SMILES: OC(C)(C)CC1C=CC=C(CC(=O)O)C=1
Computed Properties
- Exact Mass: 208.11
- Monoisotopic Mass: 208.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5A^2
Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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